Cas no 15463-66-8 (5-Chloro-2-(1H-pyrazol-5-yl)aniline)

• Product Name: 5-Chloro-2-(1H-pyrazol-5-yl)aniline
• CAS No: 15463-66-8
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD10037624
• CID: 1087825
• PubChem ID: 250217
• Update Time: 2025-04-20

5-Chloro-2-(1H-pyrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(1H-pyrazol-5-yl)aniline
• [5-Chloro-2-(1H-pyrazol-5-yl)phenyl]amine
• HVRSBOGXTCMCGL-UHFFFAOYSA-N
• 5-chloro-2-(1H-pyrazol-5-yl)aniline(SALTDATA: FREE)
• ALBB-024554
• VS-01878
• DTXSID40290544
• SB75140
• NSC-69347
• 5-chloro-2-(1h-pyrazole-5-yl)aniline
• BBL008290
• F2167-4682
• MFCD10037624
• 5-CHLORO-2-(2H-PYRAZOL-3-YL)ANILINE
• STK737671
• NSC69347
• 5-chloro-2-(1H-pyrazol-3-yl)aniline
• 15463-66-8
• AKOS005536700
• Benzenamine, 5-chloro-2-(1H-pyrazol-5-yl)-
• G84286

• MDL： MFCD10037624
• Inchi： 1S/C9H8ClN3/c10-6-1-2-7(8(11)5-6)9-3-4-12-13-9/h1-5H,11H2,(H,12,13)
• InChI Key： HVRSBOGXTCMCGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)C1=CC=NN1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų